Cas no 646515-01-7 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-)

1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- structure
646515-01-7 structure
Product Name:1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
CAS No:646515-01-7
Molecular Formula:C19H19NO4S
Molecular Weight:357.42346
CID:420077
PubChem ID:11725875

1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Properties

Names and Identifiers

    • 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
    • 2-[2,5-dimethyl-3-(2-methylphenyl)sulfonylindol-1-yl]acetic acid
    • SCHEMBL1386079
    • 646515-01-7
    • DTXSID90471184
    • InChIKey: SYCOQCPQOMIAGW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C19H19NO4S/c1-12-8-9-16-15(10-12)19(14(3)20(16)11-18(21)22)25(23,24)17-7-5-4-6-13(17)2/h4-10H,11H2,1-3H3,(H,21,22)
    • SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC=C3C)C)CC(=O)O

Computed Properties

  • Exact Mass: 357.10357
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 357.10347926g/mol
  • Heavy Atom Count: 25
  • Complexity: 599
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 84.8Ų

Experimental Properties

  • PSA: 76.37

1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Related Literature

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